molecular formula C21H30N2O3 B5559394 2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one

2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one

Cat. No. B5559394
M. Wt: 358.5 g/mol
InChI Key: XURLHGKNOLIDKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds similar to 2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one involves multiple steps, including ketalisation, hydroformylation, and ring transformation through catalytic reactions. These processes highlight the complex methodology required to create such intricate molecules (Pardhasaradhi et al., 1998). Additionally, Prins cascade cyclization has been developed for the synthesis of related diazaspiro[5.5]undecane derivatives, showcasing innovative approaches to creating these compounds (Reddy et al., 2014).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives, including 2-cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one, can be quite complex. These structures often involve spiro configurations and can include various substituents that affect their physical and chemical properties. The detailed analysis of these structures is crucial for understanding their reactivity and potential applications.

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives participate in a range of chemical reactions, demonstrating their versatile reactivity. For instance, the aminomethylation reaction of related compounds leads to the formation of new diazaspiro[5.5]undecane derivatives, showcasing their potential for functionalization and further chemical modification (Khrustaleva et al., 2017).

Scientific Research Applications

Synthesis and Chemical Modifications

Research has focused on the synthesis and chemical modifications of diazaspiro[5.5]undecane derivatives, highlighting their potential in creating diverse molecular scaffolds. Aminomethylation reactions of related structures have led to the formation of substituted diazaspirocycles, demonstrating the versatility of these compounds in synthetic chemistry (Khrustaleva et al., 2017). Additionally, annulation techniques have been developed for the efficient synthesis of piperazines and diazaspirocycles, utilizing innovative solid-phase synthesis approaches (Macleod et al., 2006).

Biological Activity and Pharmacological Potential

Compounds within this chemical framework have been explored for their biological activities. Studies have identified certain diazaspiro[5.5]undecane derivatives as potent antihypertensive agents, demonstrating significant activity in spontaneously hypertensive rats (Clark et al., 1983). This suggests potential applications in cardiovascular research and therapy development. Moreover, the structural motif has been linked to compounds with immunomodulatory effects, indicating the possibility of applications in treating chemokine-mediated diseases (Norman, 2007).

properties

IUPAC Name

2-cyclopropyl-9-[[2-(2-hydroxyethoxy)phenyl]methyl]-2,9-diazaspiro[5.5]undecan-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H30N2O3/c24-13-14-26-19-4-2-1-3-17(19)15-22-11-9-21(10-12-22)8-7-20(25)23(16-21)18-5-6-18/h1-4,18,24H,5-16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XURLHGKNOLIDKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2CC3(CCC2=O)CCN(CC3)CC4=CC=CC=C4OCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H30N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Cyclopropyl-9-[2-(2-hydroxyethoxy)benzyl]-2,9-diazaspiro[5.5]undecan-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.